Cas no 1261441-32-0 ((6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid)

• Product Name: (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid
• CAS No: 1261441-32-0
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 4790546
• Update Time: 2025-06-15

(6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid

• Inchi： 1S/C15H10F4O3/c16-11-7-3-5-9(13(20)14(21)22)12(11)8-4-1-2-6-10(8)15(17,18)19/h1-7,13,20H,(H,21,22)
• InChI Key： TUPFBGKHUNDQTM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(C(=O)O)O)=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5

Additional information on (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid

Introduction to (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic Acid and Its Significance in Modern Chemical Biology

(6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid, CAS no. 1261441-32-0) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its biphenyl core substituted with a fluoro group and a trifluoromethyl group, exhibits a remarkable combination of chemical stability and biological activity, making it a valuable candidate for various pharmaceutical and biochemical applications.

The structural motif of (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid is particularly noteworthy for its potential in drug design. The presence of both fluorine and trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, which are critical factors in the development of bioactive molecules. These features contribute to its favorable pharmacokinetic profile, making it an attractive scaffold for further derivatization and optimization.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal chemistry applications. The introduction of fluorine atoms into molecular structures can significantly alter the biological activity of a compound. For instance, fluorine atoms can influence electronic properties, binding affinity, and metabolic pathways, thereby enhancing the efficacy and selectivity of drug candidates. The (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid molecule exemplifies this trend by incorporating both fluoro and trifluoromethyl substituents, which are known to improve drug-like properties.

The biphenyl core of this compound is another key feature that contributes to its potential biological activity. Biphenyl derivatives have been extensively studied for their diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid may confer unique interactions with biological targets, making it a promising candidate for further investigation.

Recent research has highlighted the importance of fluorinated biphenyl derivatives in the development of novel therapeutic agents. For example, studies have shown that biphenyl compounds with fluorine substituents can exhibit enhanced binding affinity to enzymes and receptors involved in disease pathways. This has led to the exploration of such compounds as potential inhibitors or modulators of various biological processes. The (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid molecule fits well within this context, as its structural features align with those of known bioactive biphenyl derivatives.

The hydroxyacetic acid moiety in the name (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid also plays a crucial role in determining its chemical behavior. Hydroxyacetic acid, also known as glycolic acid when fully hydrated, is a well-known intermediate in metabolic pathways. Its presence in this compound suggests potential interactions with biological systems, which could be exploited for therapeutic purposes. The combination of the biphenyl core with the hydroxyacetic acid group may lead to novel mechanisms of action that are worthy of further exploration.

In conclusion, (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, including the presence of fluoro and trifluoromethyl groups on a biphenyl core and the hydroxyacetic acid moiety, make it an attractive candidate for further investigation. As research continues to uncover new applications for fluorinated compounds, molecules like (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid are likely to play an increasingly important role in the development of next-generation therapeutics.